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Abstract

RS14203 is a potent and selective inhibitor of phosphodiesterase type 4 (PDE4), an enzyme
crucial in the regulation of intracellular cyclic adenosine monophosphate (CAMP) levels. By
preventing the degradation of cCAMP, RS14203 modulates various downstream signaling
pathways, leading to a range of physiological effects. This technical guide provides a
comprehensive overview of the chemical structure, properties, mechanism of action, and key
experimental findings related to RS14203. Detailed experimental protocols and visualizations
of relevant biological pathways are included to support further research and drug development
efforts.

Chemical Structure and Properties

RS14203, with the IUPAC name 8-(3-nitrophenyl)-6-(pyridin-4-ylmethyl)pyrido[2,3-d]pyridazin-
5(6H)-one, is a small molecule with the chemical formula C19H13N503.[1] Its molecular
structure is characterized by a pyridopyridazinone core substituted with a nitrophenyl group
and a pyridinylmethyl group.

Table 1: Chemical Properties of RS14203
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Property Value Reference

8-(3-nitrophenyl)-6-(pyridin-4-
IUPAC Name yimethyl)pyrido[2,3- [1]
d]pyridazin-5(6H)-one

CAS Number 150347-75-4 [1]
Molecular Formula C19H13N503 [1]
Molecular Weight 359.34 g/mol [1]
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Mechanism of Action: PDE4 Inhibition and
Downstream Signaling

RS14203 exerts its biological effects through the selective inhibition of phosphodiesterase type
4 (PDE4). PDEA4 is a key enzyme responsible for the hydrolysis of CAMP, a ubiquitous second
messenger involved in numerous cellular processes. By inhibiting PDE4, RS14203 leads to an
accumulation of intracellular cAMP. This increase in CAMP levels activates downstream
effectors, primarily Protein Kinase A (PKA).

Activated PKA can then phosphorylate a variety of substrate proteins, leading to the modulation
of diverse signaling pathways. These pathways are involved in inflammation,
neurotransmission, and other physiological functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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